Cas no 143305-98-0 (1H-Indole-1-ethanamine,N-methyl-N-phenyl-)

1H-Indole-1-ethanamine,N-methyl-N-phenyl- structure
143305-98-0 structure
Product Name:1H-Indole-1-ethanamine,N-methyl-N-phenyl-
CAS No:143305-98-0
MF:C17H18N2
MW:250.338223934174
CID:184979
PubChem ID:126739
Update Time:2025-04-19

1H-Indole-1-ethanamine,N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-ethanamine,N-methyl-N-phenyl-
    • N-(2-indol-1-ylethyl)-N-methylaniline
    • 1-(N-Methylanilinoethyl)indole
    • N-[2-(1H-indol-1-yl)ethyl]-N-methylaniline
    • N-Maei
    • DTXSID70162381
    • 1H-Indole-1-ethanamine, N-methyl-N-phenyl-
    • 143305-98-0
    • Inchi: 1S/C17H18N2/c1-18(16-8-3-2-4-9-16)13-14-19-12-11-15-7-5-6-10-17(15)19/h2-12H,13-14H2,1H3
    • InChI Key: GNSJKXCZDBQCCW-UHFFFAOYSA-N
    • SMILES: N1(C=CC2C=CC=CC1=2)CCN(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 250.14714
  • Monoisotopic Mass: 250.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 8.2Ų

Experimental Properties

  • Density: 1.03
  • Boiling Point: 415.8°Cat760mmHg
  • Flash Point: 205.3°C
  • Refractive Index: 1.585
  • PSA: 8.17
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